Cas no 921881-16-5 (5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
- 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 5-ethyl-3,5-dihydro-N-(4-methyl-2-thiazolyl)-3-oxo-2-phenyl-
- 921881-16-5
- F2248-0248
- 5-ethyl-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
- 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
- AKOS024631094
- AB00678172-01
-
- Inchi: 1S/C19H17N5O2S/c1-3-23-9-14(17(25)21-19-20-12(2)11-27-19)16-15(10-23)18(26)24(22-16)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3,(H,20,21,25)
- InChI Key: GMCQCMYMIMPYLZ-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1NC(C1=CN(CC)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O
Computed Properties
- Exact Mass: 379.11029598g/mol
- Monoisotopic Mass: 379.11029598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- pka: 7.95±0.20(Predicted)
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2248-0248-2μmol |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-5μmol |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-10μmol |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-20μmol |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-1mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-2mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-3mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-4mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-5mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0248-10mg |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921881-16-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
Introduction to Compound with CAS No. 921881-16-5 and Its Applications in Modern Medicinal Chemistry
Compound with the CAS number 921881-16-5 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, represents a fascinating blend of structural complexity and potential therapeutic utility. The molecular framework of this compound incorporates several key pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.
The structural composition of this molecule is notable for its integration of multiple heterocyclic rings, including a pyrazolo[4,3-c]pyridine core, an ethyl substituent, a 4-methyl-1,3-thiazole moiety, and a phenyl group. These structural features contribute to the compound's unique chemical properties and biological activities. Specifically, the pyrazolo[4,3-c]pyridine scaffold is known for its presence in various bioactive molecules and has been extensively studied for its potential applications in treating a range of diseases.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. The compound with CAS no. 921881-16-5 has emerged as a subject of interest due to its ability to interact with multiple biological targets. Preliminary studies have suggested that this molecule exhibits promising pharmacological properties, making it a valuable asset in the quest for new medications.
The incorporation of the 4-methyl-1,3-thiazole ring into the molecular structure is particularly noteworthy. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in the compound with CAS no. 921881-16-5 suggests that it may possess similar beneficial effects, although further research is needed to fully elucidate its mechanism of action.
Additionally, the phenyl group attached to the pyrazolo[4,3-c]pyridine core adds another layer of complexity to the molecule. Phenyl-substituted compounds are often explored for their potential in modulating enzyme activity and receptor binding. This feature could be crucial in developing drugs that require precise interaction with biological targets to elicit therapeutic effects.
The ethyl substituent at the 5-position of the pyrazolo[4,3-c]pyridine ring also plays a significant role in determining the compound's overall properties. Ethyl groups are commonly used in medicinal chemistry due to their ability to influence solubility, metabolic stability, and pharmacokinetic profiles. The presence of this substituent in the compound with CAS no. 921881-16-5 may contribute to its favorable pharmacokinetic characteristics.
Recent advancements in computational chemistry and drug design have enabled researchers to predict the biological activity of molecules with remarkable accuracy. The compound with CAS no. 921881-16-5 has been subjected to various computational studies aimed at understanding its interactions with biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided further experimental investigations.
In vitro studies have begun to uncover the pharmacological profile of this compound. Initial experiments have shown that it exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, it has demonstrated potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of receptors implicated in inflammatory responses.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require careful optimization to ensure high yield and purity. The development of efficient synthetic routes is crucial for advancing research and eventual clinical application.
The compound with CAS no. 921881-16-5 also holds promise for its versatility in drug development pipelines. Its unique structural features make it amenable to modifications that could enhance its potency or selectivity for specific biological targets. This flexibility is essential for tailoring molecules to meet the stringent requirements of modern drug discovery.
As research continues to evolve, new methodologies are being developed to enhance our understanding of molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of this compound and its complexes with biological targets.
The insights gained from these structural studies are invaluable for designing next-generation therapeutics. By understanding how this compound interacts with its targets at a molecular level, researchers can make informed decisions about how to optimize its properties for clinical use.
The broader implications of studying compounds like those with CAS no. 921881-16-5 extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how molecules interact with biological systems and provide insights into disease mechanisms at a molecular level.
This knowledge is crucial for developing innovative strategies for disease prevention and treatment. As we continue to uncover new compounds with unique properties like those described here, we move closer to more effective and personalized medicine approaches.
In conclusion, the compound with CAS no. 921881-16-5 exemplifies the exciting progress being made in medicinal chemistry today. Its complex structure and promising pharmacological properties make it a compelling subject for further research aimed at developing novel therapeutic agents.
921881-16-5 (5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)